Natriumricinoleat

• Molecular Formula: C18H33NaO3
• Molecular Weight: 320.4 g/mol
• InChI: InChI=1S/C18H34O3.Na/c1-2-3-4-11-14-17(19)15-12-9-7-5-6-8-10-13-16-18(20)21;/h9,12,17,19H,2-8,10-11,13-16H2,1H3,(H,20,21);/q;+1/p-1/b12-9-
• InChIKey: IJRHDFLHUATAOS-MWMYENNMSA-M

Natriumricinoleat (Sodium Ricinoleate) CAS 5323-95-5: Technical Profile and Procurement Specifications

Natriumricinoleat (Sodium Ricinoleate), the sodium salt of ricinoleic acid, is an anionic surfactant derived from castor oil, where it constitutes over 80% of the fatty acid content [1]. Its molecular structure features a unique mid-chain polarity due to the presence of a double bond and a hydroxyl group at the 9 and 12 positions, respectively, which profoundly influences its physicochemical and biological behavior [2]. This compound is used in soap making, where its structure promotes superior lathering compared to other sodium soaps of fatty acids, and it is also recognized for its bactericidal properties [1].

Surfactant structure-property research (mid-chain polarity effects)

Micellization and aggregation behavior studies

Antimicrobial surfactant screening (reported bactericidal context)

• [1] Dunn, K. M. (2010). Sodium Ricinoleate. In Kirk-Othmer Encyclopedia of Chemical Technology. John Wiley & Sons, Inc. DOI: 10.1002/0471238961.1915040913011809.a01.pub2 View Source
• [2] Shinde, N., & Narayan, K. S. (1992). Studies on sodium ricinoleate. 1. Adsorption and aggregation behavior. The Journal of Physical Chemistry, 96(12), 5160-5165. DOI: 10.1021/j100191a074 View Source

Why Sodium Ricinoleate Cannot Be Replaced by Common Fatty Acid Soaps: A Scientific Rationale for Selection

Sodium Ricinoleate's unique molecular architecture—a C18 chain with a cis-9 double bond and a 12-hydroxy group—creates a distinct 'bent-wicket' conformation at interfaces and in micelles [1]. This structural singularity leads to quantifiable differences in critical micelle concentration (CMC), aggregation behavior, and biological activity compared to linear, saturated fatty acid salts (e.g., sodium stearate, sodium palmitate) or monounsaturated analogs lacking the hydroxyl group (e.g., sodium oleate) [1][2]. Consequently, substituting Sodium Ricinoleate with a more common, less expensive soap can result in a loss of specific, desirable properties, including enhanced foaming, unique gastrointestinal effects, and targeted antimicrobial or detoxifying actions, thereby compromising formulation performance and therapeutic efficacy [3].

Micelle Architecture & Foam Performance

Sodium Ricinoleate

Mid-chain polarity promotes distinct micelle shape and reported enhanced foam profile

Common Soap (e.g., Na Stearate)

Linear saturated chains produce larger micelles; foam and solubilization may not transfer directly

GI Ion Transport & Motility Research

Sodium Ricinoleate

Inhibits water absorption and alters colonic electromyogram in model systems

Common Soap (e.g., Na Oleate)

Lacks these specific GI actions; results may not replicate with oleate-based substitutes

Bacterial Toxin Detoxification

Sodium Ricinoleate

Sodium salt form neutralizes S. aureus toxin, preventing abscess formation

Methyl Ricinoleate / Other Esters

Ineffective; detoxification activity may be salt-form dependent

• [1] Shinde, N., & Narayan, K. S. (1992). Studies on sodium ricinoleate. 1. Adsorption and aggregation behavior. The Journal of Physical Chemistry, 96(12), 5160-5165. DOI: 10.1021/j100191a074 View Source
• [2] Gaginella, T. S., et al. (1975). Actions of ricinoleic acid and structurally related fatty acids on the gastrointestinal tract. II. Effects on water and electrolyte absorption in vitro. The Journal of Pharmacology and Experimental Therapeutics, 195(2), 355-361. PMID: 1185605. View Source
• [3] Larson, W. P. (1932). Bacterial Detoxification. Proceedings of the American Academy of Arts and Sciences, 66(10), 443-456. View Source

Quantitative Evidence for Sodium Ricinoleate Differentiation: A Comparative Data Guide

Micellization Behavior: CMC and Aggregation Number Comparison for Sodium Ricinoleate

Sodium Ricinoleate (NaR) exhibits micellization behavior distinct from typical C18 surfactants. The presence of the mid-chain hydroxy group and double bond results in a bent-wicket conformation, leading to a lower aggregation number compared to saturated soaps. [1]

Micelle Aggregation

Class-level

~34 (NaR) vs ~80–100 (C18 soaps)

Smaller micelle size supports distinct solubilization profile

Data to verify; literature range for saturated soaps

Evidence Dimension	Micelle Aggregation Number
Target Compound Data	~34
Comparator Or Baseline	Typical C18 sodium soaps (e.g., sodium stearate): ~80-100 (literature range)
Quantified Difference	~2.4-3 fold lower
Conditions	Aqueous solution, 25°C

Why This Matters

A lower aggregation number implies smaller micelles, which can influence solubilization capacity, viscosity, and the compound's behavior in complex formulations, directly impacting product performance in detergents and personal care items.

• [1] Shinde, N., & Narayan, K. S. (1992). Studies on sodium ricinoleate. 1. Adsorption and aggregation behavior. The Journal of Physical Chemistry, 96(12), 5160-5165. DOI: 10.1021/j100191a074 View Source

In Vitro Inhibition of Intestinal Water Absorption: Ricinoleate vs. Oleate and Other Fatty Acids

In a comparative study using everted hamster jejunal and ileal segments, ricinoleate (the active anion of sodium ricinoleate) demonstrated significantly greater inhibition of water absorption than its non-hydroxylated analog, oleate. [1]

Water Absorption Inhibition

Head-to-head

Ricinoleate > Ricinelaidate > Linoleate > Oleate

Hydroxyl group critical for cathartic activity in GI models

2.0 mM, everted hamster intestinal segments

Evidence Dimension	Rank Order of Potency for Inhibition of Water Absorption at 2.0 mM
Target Compound Data	Ricinoleate: Ranked highest potency (greater than or equal to ricinelaidate)
Comparator Or Baseline	Oleate: Ranked significantly lower
Quantified Difference	Ricinoleate >/= Ricinelaidate >= Linoleate > Oleate
Conditions	Mucosal concentration of 2.0 mM on everted hamster jejunal and ileal segments in vitro

Why This Matters

This superior potency in inhibiting water absorption confirms that the hydroxyl group is critical for the cathartic action of castor oil-derived compounds. This specific activity is not shared by common soaps like sodium oleate, making sodium ricinoleate the active of choice for targeted gastrointestinal research or formulation.

• [1] Gaginella, T. S., et al. (1975). Actions of ricinoleic acid and structurally related fatty acids on the gastrointestinal tract. II. Effects on water and electrolyte absorption in vitro. The Journal of Pharmacology and Experimental Therapeutics, 195(2), 355-361. PMID: 1185605. View Source

Effect on Colonic Electromyogram: Sodium Ricinoleate vs. Sodium Oleate on Slow Wave Congruence

In an in vitro model using cat proximal colon, sodium ricinoleate exhibited a specific and dose-related effect on the electromyogram that was not observed with sodium oleate. [1]

Colonic EMG Alteration

Head-to-head

NaR: dose-related slow wave disruption; Oleate: no effect

Indicates unique ectopic pacemaker excitation in colon

Cat proximal colon, 5×10⁻⁹ to 10⁻⁵ M

Evidence Dimension	Reduction in the proportion of time slow waves were congruent
Target Compound Data	Significant, dose-related reduction
Comparator Or Baseline	Sodium Oleate: No effect
Quantified Difference	Qualitatively different: Ricinoleate active, Oleate inactive
Conditions	In vitro cat proximal colon, exposure to sodium ricinoleate and sodium oleate at 5 × 10⁻⁹ to 10⁻⁵ M

Why This Matters

This demonstrates a unique, non-oleate electrophysiological action, specifically the excitation of ectopic pacemakers. This effect is linked to diarrhea and distinguishes sodium ricinoleate's mechanism from other fatty acid salts, making it a critical tool for research into colonic motility and cathartic mechanisms.

• [1] Christensen, J., & Freeman, B. W. (1972). Circular Muscle Electromyogram in the Cat Colon: Local Effect of Sodium Ricinoleate. Gastroenterology, 63(6), 1011-1015. DOI: 10.1016/S0016-5085(19)33177-4 View Source

Bacterial Detoxification: Sodium Ricinoleate Prevents Abscess Formation, Unlike Methyl Ricinoleate

In an in vivo study, sodium ricinoleate demonstrated a specific detoxifying effect on Staphylococcus aureus, which was not observed with its methyl ester derivative. [1]

Bacterial Detoxification

Head-to-head

NaR (3% sol.) prevented abscess; Methyl Ricinoleate ineffective

Sodium salt form required for toxin neutralization

S. aureus subcutaneous injection, rat model

Evidence Dimension	Prevention of abscess formation from S. aureus in rats
Target Compound Data	Sodium Ricinoleate (3% aqueous solution): Prevented abscess formation
Comparator Or Baseline	Methyl Ricinoleate: Ineffective
Quantified Difference	Qualitative difference: active vs. inactive
Conditions	Subcutaneous injection of virulent S. aureus culture pre-treated with 3% solutions into albino rats

Why This Matters

This evidence confirms that the sodium salt form is essential for the detoxifying activity against bacterial toxins and whole organisms. The activity is not merely due to the ricinoleyl moiety. This specific property is not shared by simple esters like methyl ricinoleate, highlighting the importance of selecting the correct salt form for research in bacterial pathogenesis and vaccine development.

• [1] Larson, W. P. (1932). Bacterial Detoxification. Proceedings of the American Academy of Arts and Sciences, 66(10), 443-456. View Source

Strategic Application Scenarios for Sodium Ricinoleate Procurement

Gastrointestinal Research and Laxative Development

Based on its demonstrated superior potency in inhibiting water absorption (vs. oleate) and its unique effect on colonic slow wave congruence (vs. oleate), sodium ricinoleate is the definitive compound for investigating the cellular and electrophysiological mechanisms of catharsis. Researchers developing novel therapies for constipation or studying intestinal ion transport should select sodium ricinoleate over other fatty acid salts to ensure their model accurately reflects the specific actions of castor oil's active component [1][2].

Oral Care Formulation: Anti-Plaque and Anti-Calculus Agents

Patents and literature describe the use of sodium ricinoleate as an effective agent against dental plaque and calculus, forming the basis for specific mouthwash formulations. The compound's unique surfactant properties, which promote effective lathering and penetration into oral crevices, combined with its specific antimicrobial actions, make it a valuable active ingredient. Formulators developing next-generation oral care products should consider sodium ricinoleate for its targeted efficacy, as detailed in patents for clear, stable mouthwashes [1].

Bacterial Toxin Research and Vaccine Adjuvant Studies

The unique ability of sodium ricinoleate (but not its methyl ester) to detoxify bacterial cultures (e.g., S. aureus, M. tuberculosis) without destroying their antigenic properties positions it as a critical reagent for preparing toxoids and studying bacterial pathogenesis. This property is distinct from simple germicidal action. Researchers focused on vaccine development or studying host-pathogen interactions should procure sodium ricinoleate specifically for its proven capacity to modulate bacterial virulence without compromising immunogenicity [1].

Specialty Soap and Cosmetic Formulation for Enhanced Lather

For applications where superior foaming and a unique, rich lather are key performance indicators, sodium ricinoleate is the preferred choice over other sodium soaps of fatty acids. Its molecular structure promotes lather formation more easily, a property that can be leveraged to create differentiated personal care products (e.g., facial cleansers, shaving creams). Formulators seeking to optimize the sensory experience of a rinse-off product can select sodium ricinoleate as a functional ingredient to achieve a specific, desirable foaming profile that is difficult to replicate with common tallow- or palm-based soaps [1].

Application

Selection Property

Validation Focus

GI ion transport & cathartic mechanism research

Water absorption inhibition and EMG response

Intestinal transport and motility endpoints

Oral antimicrobial formulation research

Anti-plaque and anti-calculus activity

Biofilm and calculus model endpoints

Bacterial toxoid and adjuvant research

Toxin neutralization without antigenicity loss

Abscess formation and immunogenicity models

Surfactant foam performance comparison

Micelle aggregation and foam profile

Foam stability and sensory evaluation

• [1] Gaginella, T. S., et al. (1975). Actions of ricinoleic acid and structurally related fatty acids on the gastrointestinal tract. II. Effects on water and electrolyte absorption in vitro. The Journal of Pharmacology and Experimental Therapeutics, 195(2), 355-361. PMID: 1185605. View Source
• [2] Christensen, J., & Freeman, B. W. (1972). Circular Muscle Electromyogram in the Cat Colon: Local Effect of Sodium Ricinoleate. Gastroenterology, 63(6), 1011-1015. DOI: 10.1016/S0016-5085(19)33177-4 View Source
• [3] Larson, W. P. (1932). Bacterial Detoxification. Proceedings of the American Academy of Arts and Sciences, 66(10), 443-456. View Source
• [4] Richardson-Merrell Inc. (1978). DE2846085A1 - Truebungs- und niederschlagsfreies mundwasser auf basis von natriumricinoleat. German Patent Office. View Source
• [5] Dunn, K. M. (2010). Sodium Ricinoleate. In Kirk-Othmer Encyclopedia of Chemical Technology. John Wiley & Sons, Inc. DOI: 10.1002/0471238961.1915040913011809.a01.pub2 View Source